Cas no 2052305-98-1 (1,4-Di(3-Hydroxypropoxy)butane)

• Product Name: 1,4-Di(3-Hydroxypropoxy)butane
• CAS No: 2052305-98-1
• MF: C₁₀H₂₂O₄
• MW: 206.2793
• CID: 5092115
• PubChem ID: 124108669
• Update Time: 2025-10-30

1,4-Di(3-Hydroxypropoxy)butane Chemical and Physical Properties

Names and Identifiers

• 3,3-(Butane-1,4-diylbis(oxy))bis(propan-1-ol)
• 3,3'-(BUTANE-1,4-DIYLBIS(OXY))BIS(PROPAN-1-OL)
• 1,4-Di(3-Hydroxypropoxy)butane
• AT18307
• SY335201
• 3,3 inverted exclamation mark -[Butane-1,4-diylbis(oxy)]bis(1-propanol)
• MFCD32861318
• CS-0438793
• SCHEMBL18282357
• 2052305-98-1
• 3-[4-(3-hydroxypropoxy)butoxy]propan-1-ol
• BP-27859
• HY-W442085
• WS-00366

• Inchi： 1S/C10H22O4/c11-5-3-9-13-7-1-2-8-14-10-4-6-12/h11-12H,1-10H2
• InChI Key： RLGUTPYKYZZWDE-UHFFFAOYSA-N
• SMILES： O(CCCO)CCCCOCCCO

Computed Properties

• Exact Mass: 206.15180918g/mol
• Monoisotopic Mass: 206.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 11
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.9

Additional information on 1,4-Di(3-Hydroxypropoxy)butane

Professional Introduction to Compound with CAS No. 2052305-98-1 and Product Name: 1,4-Di(3-Hydroxypropoxy)butane

1,4-Di(3-Hydroxypropoxy)butane, identified by the Chemical Abstracts Service Number (CAS No.) 2052305-98-1, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to a class of polyether glycols, which are widely recognized for their versatile applications in industrial and biological systems. The molecular structure of 1,4-Di(3-Hydroxypropoxy)butane consists of a butane backbone with two hydroxypropoxy side chains, making it a valuable intermediate in the synthesis of various functional materials and pharmaceutical intermediates.

The unique chemical properties of 1,4-Di(3-Hydroxypropoxy)butane make it particularly useful in the development of drug delivery systems and polymer chemistry. Its hydroxyl groups provide opportunities for further chemical modifications, enabling the creation of complex molecules with tailored functionalities. In recent years, there has been growing interest in the applications of this compound in biomedical research, particularly in the design of novel biomaterials and hydrogels that can enhance drug solubility and bioavailability.

One of the most compelling aspects of 1,4-Di(3-Hydroxypropoxy)butane is its role in the synthesis of biodegradable polymers. These polymers are gaining prominence due to their environmental benefits and potential applications in medical implants. For instance, researchers have explored the use of 1,4-Di(3-Hydroxypropoxy)butane as a monomer in the production of polyethylene glycol (PEG)-based polymers, which are known for their excellent biocompatibility and stability. Such polymers have been successfully employed in drug formulations to improve pharmacokinetic profiles and reduce systemic toxicity.

Recent advancements in nanotechnology have further expanded the utility of 1,4-Di(3-Hydroxypropoxy)butane. Scientists have developed nanocarriers functionalized with this compound to enhance targeted drug delivery. These nanocarriers can be designed to release therapeutic agents at specific sites within the body, thereby increasing treatment efficacy while minimizing side effects. The hydrophilic nature of 1,4-Di(3-Hydroxypropoxy)butane allows for effective encapsulation of hydrophobic drugs, making it an ideal candidate for such applications.

The compound's significance extends beyond pharmaceuticals into the realm of materials science. 1,4-Di(3-Hydroxypropoxy)butane has been investigated as a component in coatings and adhesives due to its ability to improve material flexibility and durability. Additionally, its role as a solvent in various chemical reactions has been explored, where it offers advantages such as low toxicity and high boiling point.

In academic research, 1,4-Di(3-Hydroxypropoxy)butane has been used as a model compound to study molecular interactions and self-assembly processes. Its bifunctional nature allows researchers to investigate how different molecular architectures influence physical properties like viscosity and thermal stability. These studies contribute valuable insights into the design of advanced materials with specific characteristics tailored for industrial applications.

The industrial production of 1,4-Di(3-Hydroxypropoxy)butane is another area where innovation continues to thrive. Manufacturers are optimizing synthetic routes to enhance yield and purity while reducing environmental impact. Green chemistry principles are being increasingly adopted, ensuring that processes align with sustainable practices. This includes minimizing waste generation and utilizing renewable feedstocks where possible.

Future research directions for 1,4-Di(3-Hydroxypropoxy)butane may focus on its potential applications in energy storage devices. The compound's ability to form stable ionic liquids has sparked interest in its use as an electrolyte component in batteries and supercapacitors. Such applications could lead to more efficient energy storage solutions that address global energy demands.

In conclusion,1,4-Di(3-Hydroxypropoxy)butane (CAS No. 2052305-98-1) is a multifaceted compound with broad implications across multiple scientific disciplines. Its unique chemical structure enables diverse applications ranging from pharmaceuticals to advanced materials science. As research progresses, we can expect even more innovative uses for this compound that will further enhance our capabilities in medicine and technology.